2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid

• IUPAC Name: 2-[cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid
• InChI: InChI=1S/C11H17NO5/c13-10(14)6-12(5-8-1-2-8)11(15)9-7-16-3-4-17-9/h8-9H,1-7H2,(H,13,14)
• InChI Key: BSBDYIVVZWLJCM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1CN(CC(=O)O)C(=O)C2COCCO2
• Molecular Formula: C11H17NO5
• Molecular Weight: 243.26 g/mol

Description

2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid, also known as CPMA, is a chemical compound that has been extensively studied in the field of medicinal chemistry. It is a derivative of glycine and has been found to have potential applications in the treatment of various diseases. In

Mechanism of Action

The exact mechanism of action of 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid is not fully understood. However, it is believed to act by modulating the activity of certain neurotransmitters in the brain, such as glutamate and GABA. 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid has also been found to inhibit the activity of certain enzymes, such as cyclooxygenase and lipoxygenase, which are involved in the inflammatory response.
Biochemical and Physiological Effects:
2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid has been found to have a number of biochemical and physiological effects. It has been shown to reduce inflammation in animal models of arthritis and to inhibit the growth of tumor cells in vitro. 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid has also been found to improve cognitive function in animal models of Alzheimer's disease and to reduce seizures in animal models of epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid is that it is relatively easy to synthesize and purify. It is also relatively stable and can be stored for long periods of time. However, one limitation of 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid is that it can be difficult to administer to animals, as it is not very soluble in water.

Future Directions

There are a number of future directions for research on 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid. One area of interest is the potential use of 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of interest is the potential use of 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid as an anti-inflammatory agent in the treatment of arthritis and other inflammatory disorders. Additionally, further studies are needed to fully understand the mechanism of action of 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid and to identify any potential side effects or limitations of its use.
In conclusion, 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid is a promising compound that has potential applications in the treatment of various diseases. While further research is needed to fully understand its mechanism of action and potential side effects, 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid represents an exciting area of research in the field of medicinal chemistry.

Synthesis Methods

2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid can be synthesized through a multistep process involving the reaction of cyclopropylmethyl bromide with 1,4-dioxane-2-carbonyl chloride, followed by the addition of glycine and subsequent purification steps. The final product is a white crystalline powder that is soluble in water.

Scientific Research Applications

2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid has been extensively studied for its potential therapeutic applications. It has been found to exhibit anti-inflammatory, anti-tumor, and anti-convulsant properties. 2-[Cyclopropylmethyl(1,4-dioxane-2-carbonyl)amino]acetic acid has also been studied for its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.